3-(2-Pyridylmethyleneamino)-1-(3-trifluoromethylphenyl)-2-pyrazoline

• Molecular Formula: C16H13F3N4
• Molecular Weight: 318.30 g/mol
• IUPAC Name: 1-pyridin-2-yl-N-[2-[3-(trifluoromethyl)phenyl]-3,4-dihydropyrazol-5-yl]methanimine
• InChI: InChI=1S/C16H13F3N4/c17-16(18,19)12-4-3-6-14(10-12)23-9-7-15(22-23)21-11-13-5-1-2-8-20-13/h1-6,8,10-11H,7,9H2
• InChI Key: ZTMTWKYOIZEIOF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(N=C1N=CC2=CC=CC=N2)C3=CC=CC(=C3)C(F)(F)F

Description

3-(2-Pyridylmethyleneamino)-1-(3-trifluoromethylphenyl)-2-pyrazoline is a useful research compound. Its molecular formula is C16H13F3N4 and its molecular weight is 318.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Amino-1-(3-trifluoromethylphenyl)-2-pyrazoline in methanol (23 ml) was stirred together with 2-pyridylaldehyde at room temperature for 2 hours and then under reflux for a further 2 hours. Thin layer chromatography (SiO2, ethyl acetate) indicated that the reaction was substantially complete. After standing overnight, additional 2-pyridylaldehyde (0.5 g) was added and heating was continued for 2 hours. TLC again indicated that no further reaction had occurred. The reaction mixture was evaporated in vacuo to yield an orange-coloured solid which was stirred for 45 minutes in aqueous ethanol (3:1) and 3-(2-pyridylmethyleneamino)-1-(3-trifluoromethylphenyl)-2-pyrazoline was collected, m.p. 155.6°.